methyl 4-bromo-1-sec-butyl-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 4-bromo-2-butan-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C9H13BrN2O2/c1-4-6(2)12-8(9(13)14-3)7(10)5-11-12/h5-6H,4H2,1-3H3
• InChI Key: GPPDTFCHHGMRFH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=C(C=N1)Br)C(=O)OC
• Molecular Formula: C9H13BrN2O2
• Molecular Weight: 261.12 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as the one , can be achieved through various strategies. One common method involves multicomponent reactions, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. Another approach uses resinous, nontoxic, thermally stable, and cost-effective Amberlyst-70 as a heterogeneous catalyst.

Molecular Structure Analysis

The molecular structure of “Methyl 4-bromo-1-methyl-1H-pyrazole-5-carboxylate” is given by the linear formula: C6H7BrN2O2. It’s important to note that this is a similar compound and the exact structure of “methyl 4-bromo-1-sec-butyl-1H-pyrazole-5-carboxylate” might differ slightly.

Chemical Reactions Analysis

Pyrazoles, including the compound , are known to participate in a variety of chemical reactions. For instance, they can undergo [3+2] cycloaddition reactions with dialkyl azodicarboxylates. They can also react with titanium tetrachloride to afford binary adducts.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 4-bromo-1-methyl-1H-pyrazole-5-carboxylate” include a boiling point of 185-188 °C/760 mmHg and a density of 1.558 g/mL at 25 °C. Again, these properties are for a similar compound and the exact properties of “methyl 4-bromo-1-sec-butyl-1H-pyrazole-5-carboxylate” might differ slightly.

Safety and Hazards

The safety and hazards associated with pyrazole derivatives can vary. For “4-Bromo-1-methyl-1H-pyrazole”, the hazard statements include H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation). It’s important to handle these compounds with appropriate personal protective equipment and take necessary precautions.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. As such, future research will likely continue to explore the synthesis, properties, and applications of new pyrazole derivatives, potentially including “methyl 4-bromo-1-sec-butyl-1H-pyrazole-5-carboxylate”.